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Compound of Interest

Compound Name: 4'-Ethoxyacetophenone

Cat. No.: B044001

An In-depth Technical Guide to 4'-Ethoxyacetophenone

Introduction

4'-Ethoxyacetophenone, an aromatic ketone, is a significant organic compound with the
chemical formula C10H1202. It is characterized by an acetophenone structure substituted with
an ethoxy group at the para position of the phenyl ring. This compound serves as a versatile
intermediate in organic synthesis and is particularly valued in polymer chemistry as a
photoinitiator. For researchers in drug development, the broader class of acetophenones is of
great interest due to their diverse and well-documented pharmacological activities, including
antimicrobial, anti-inflammatory, and antioxidant properties.[1][2][3] This guide provides a
comprehensive overview of the chemical structure, properties, synthesis, and applications of
4'-Ethoxyacetophenone, tailored for researchers, scientists, and professionals in drug
development.

Chemical Structure and Identifiers

4'-Ethoxyacetophenone'’s structure consists of a benzene ring bonded to an acetyl group (-
COCHSs) and an ethoxy group (-OCH2CH?s). These two substituents are in a para (1,4)
arrangement on the ring.
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Identifier Value
IUPAC Name 1-(4-ethoxyphenyl)ethanone[4]
p-Ethoxyacetophenone, 4-Acetylphenetole, 1-
Synonyms
(4-Ethoxyphenyl)ethan-1-one[4][5][6]
CAS Number 1676-63-7[5][7][8]

Molecular Formula

C10H1202[5][7]

Molecular Weight 164.20 g/mol

SMILES CCOclcce(ccl)C(C)=0

inChi InChl=1S/C10H1202/c1-3-12-10-6-4-9(5-7-
10)8(2)11/h4-7H,3H2,1-2H3[5]

InChlKey YJFNFQHMQJCPRG-UHFFFAOYSA-N[5]

Physicochemical Properties

4'-Ethoxyacetophenone is typically a white to off-white solid at room temperature.[5] Its key

physical and chemical properties are summarized below.

Property Value

Appearance White to light yellow solid or powder[5]
Melting Point 37-39 °C[5]

Boiling Point 268-269 °C at 758 mmHg[5]

Density 1.0326 g/cm3 (estimate)[5]

Flash Point >110 °C (>230 °F)[5]

Water Solubility

791.1 mg/L[5][9]

Other Solubilities

Soluble in alcohol; slightly soluble in chloroform
and methanol[5][9]

Refractive Index

1.5180 (estimate)[5]
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4'-
Ethoxyacetophenone. While detailed peak lists are beyond the scope of this guide, the
availability of various spectral data is noted for reference.

Spectroscopic Technique Availability/Reference

Spectrum available from sources such as
ChemicalBook[10]

1H NMR

Spectrum available from sources such as
SpectraBase[11][12]

13C NMR

Spectrum available from sources such as

Infrared (IR) Spectrosco
(IR) Sp Py ChemicalBook and PubChem[4][10]

Spectrum available from sources such as

Raman Spectrosco
P by ChemicalBook and PubChem[4][10]

GC-MS data available from sources such as
Mass Spectrometry (MS) SpectraBase[13]

Reactivity, Stability, and Applications

Reactivity and Stability 4'-Ethoxyacetophenone is chemically stable under standard
laboratory conditions.[14] However, like other ethers, it may be susceptible to the formation of
explosive peroxides upon prolonged exposure to air and light.[4]

Key Applications The primary industrial application of 4'-Ethoxyacetophenone is in polymer
science.

» Photoinitiator: It functions as a Type Il photoinitiator. Upon absorption of UV light, it can
generate free radicals that initiate the polymerization of monomers like acrylates and
methacrylates. This property is vital for industries utilizing UV-cured coatings, inks, and
adhesives that require rapid curing.

» Polymer Synthesis: It is used as a building block in the synthesis of specialized polymer
matrices. These polymers can be designed to have functional properties, such as
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responsiveness to stimuli like pH or temperature, making them suitable for advanced
applications in sensors and actuators.

+ Chemical Intermediate: It serves as a precursor in the synthesis of other organic molecules,
such as 4-(4-ethoxy-phenyl)-thiazol-2-ylamine.[5]

Workflow: Photoinitiation Process

1. UV Light Absorption

(4'-Ethoxyacetophenone)

2. Excited State Formation

3. Free Radical Generation

4. Polymerization Initiation
(Attack on Monomer)

5. Polymer Chain Propagation

Click to download full resolution via product page

A simplified workflow of the photoinitiation process.

Biological and Pharmacological Context
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While specific biological activities of 4'-Ethoxyacetophenone are not extensively documented,
the acetophenone scaffold is prominent in medicinal chemistry.[2][3] Various substituted
acetophenones exhibit a wide range of pharmacological effects, providing a strong rationale for
investigating derivatives like 4'-ethoxyacetophenone in drug discovery programs.[1]

For instance, certain dihydroxyacetophenone derivatives have been shown to protect cells from
oxidative damage by activating the Nrf2/HO-1 signaling pathway.[15] Under oxidative stress,
the transcription factor Nrf2 translocates to the nucleus, where it binds to the Antioxidant
Response Element (ARE) and initiates the transcription of protective enzymes like Heme
Oxygenase-1 (HO-1).[15] This mechanism is a key target in the development of drugs for
inflammatory and neurodegenerative diseases.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b044001?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9823374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11087454/
https://www.benchchem.com/product/b044001?utm_src=pdf-body
https://www.acgpubs.org/doc/20230429194445148-OC-2302-2696.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Acetophenone_Based_Compounds_4_Hydroxyacetophenone_and_2_4_Dihydroxyacetophenone.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Acetophenone_Based_Compounds_4_Hydroxyacetophenone_and_2_4_Dihydroxyacetophenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Nrf2/HO-1 Antioxidant Response Pathway

Oxidative Stress Nrf2-Keapl Complex
(e.g., ROS) (Cytoplasm)

releases

4______

Nrf2 Dissociation

Nrf2 Nuclear
Translocation

Nrf2 binds to ARE
(Antioxidant Response Element)

Gene Transcription

Antioxidant Enzymes
(e.g., HO-1)

Click to download full resolution via product page

Nrf2/HO-1 signaling activated by some acetophenones.
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Experimental Protocols

Proposed Synthesis: Friedel-Crafts Acylation A standard and industrially viable method for
preparing 4'-Ethoxyacetophenone is the Friedel-Crafts acylation of phenetole
(ethoxybenzene).

o Reaction: Phenetole is acylated using either acetyl chloride or acetic anhydride in the
presence of a Lewis acid catalyst, typically anhydrous aluminum chloride (AICIs). The
reaction is usually performed in a suitable inert solvent, such as dichloromethane (DCM) or
carbon disulfide (CSz), at reduced temperatures to control the reaction's exothermicity.

o Methodology:

o Anhydrous aluminum chloride is suspended in the chilled solvent within a reaction flask
under an inert atmosphere (e.g., nitrogen).

o Acetyl chloride is added dropwise to the suspension while maintaining a low temperature
(e.g., 0-5 °C).

o Phenetole is then added slowly to the mixture, and the reaction is stirred until completion,
which can be monitored by Thin Layer Chromatography (TLC).

o Upon completion, the reaction is quenched by carefully pouring the mixture over crushed
ice and hydrochloric acid to decompose the aluminum chloride complex.

o The organic layer is separated, washed with water, a sodium bicarbonate solution, and
brine, then dried over an anhydrous salt like sodium sulfate.

o The solvent is removed under reduced pressure, and the crude product is purified,
typically by vacuum distillation or recrystallization, to yield pure 4'-Ethoxyacetophenone.
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Workflow: Proposed Synthesis via Friedel-Crafts Acylation

1. Reactants

(Phenetole, Acetyl Chloride, AlCI3)

2. Acylation Reaction
(Inert solvent, 0-5 °C)

l

3. Quenching
(Ice/HCI)

4. Work-up & Extraction

5. Purification
(Distillation/Recrystallization)

e ——————
- -
-

/ 6. Final Product \
\ (4'-Ethoxyacetophenone) /

~~. -

Click to download full resolution via product page

A typical workflow for Friedel-Crafts acylation.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b044001?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Analytical Method: Reverse Phase HPLC 4'-Ethoxyacetophenone can be analyzed using a
reverse-phase high-performance liquid chromatography (RP-HPLC) method.[6]

e Column: A Newcrom R1 or standard C18 column can be used.[6]

+ Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile (MeCN) and water,
with a small amount of acid, such as phosphoric acid, to improve peak shape.[6]

o Detection: UV detection is suitable due to the chromophore in the molecule.

o Note: For applications compatible with mass spectrometry (MS), the phosphoric acid in the
mobile phase should be replaced with a volatile acid like formic acid.[6] This method is
scalable and can be adapted for preparative separation to isolate impurities or for
pharmacokinetic studies.[6]

Safety and Handling

4'-Ethoxyacetophenone is classified as an irritant. Standard laboratory safety precautions
should be followed when handling this chemical.

GHS Information Details
Pictogram GHSO07 (Exclamation Mark)[5]
Signal Word Warning[5][8]

H315: Causes skin irritation[5][8]H319: Causes
Hazard Statements serious eye irritation[5][8]May cause respiratory

irritation[8]

P261, P264, P280, P302+P352,

Precautionary Statements
P305+P351+P338, P501[5][8]

e Handling: Use in a well-ventilated area.[8] Avoid contact with skin, eyes, and clothing by
wearing appropriate personal protective equipment (PPE), including gloves and safety
glasses.[8] Avoid the formation of dust.[8]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[8]
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Conclusion

4'-Ethoxyacetophenone is a valuable chemical with well-defined properties and significant
applications, particularly in polymer chemistry. Its structural similarity to other pharmacologically
active acetophenones makes it and its potential derivatives interesting candidates for further
investigation in the field of drug discovery. This guide has provided a technical overview of its
structure, properties, synthesis, and safety, offering a foundational resource for scientific and
research professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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